Dimethyl 2-nitroterephthalate
Overview
Description
Synthesis Analysis
The synthesis of dimethyl 2-nitroterephthalate is not explicitly detailed in the provided papers. However, similar compounds are synthesized through various methods, including photochemical reactions with tetranitromethane, as seen in the formation of nitro substitution products from dimethylnaphthalene . These methods could potentially be adapted for the synthesis of this compound by introducing a nitro group into the terephthalate structure.
Molecular Structure Analysis
The molecular structure of this compound would likely resemble that of related compounds such as dimethyl terephthalate, with the addition of a nitro group. The structure of dimethyl 2,3-dihydroxyterephthalate has been reported, and it is used as an intermediate in the synthesis of various sulfur-containing compounds . The presence of substituents such as nitro groups can significantly affect the molecular conformation and electronic properties of the compound.
Chemical Reactions Analysis
While the specific chemical reactions of this compound are not described, the papers provide information on related compounds. For instance, dimethyl terephthalate exhibits electrochromic characteristics upon electrochemical stimulation . The introduction of a nitro group could alter the reactivity and the types of chemical reactions that this compound can undergo, such as redox reactions or nucleophilic substitutions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For example, polymorphs of dimethyl-3,6-dichloro-2,5-dihydroxyterephthalate have been investigated, revealing that structural differences such as torsional angles can affect the pi-electronic system and hydrogen-bonding patterns . These properties are crucial for understanding the behavior of this compound in various environments and applications. Additionally, spectroscopic techniques have been used to analyze and deconvolute isomers of dimethylnaphthalenes, which could be applicable to studying this compound .
Scientific Research Applications
Heterocyclic Chemistry
Dimethyl 2-nitroterephthalate is instrumental in the field of heterocyclic chemistry. It plays a crucial role in synthesizing new heterocyclic ring systems, especially in forming tetraazanthracenes (Williams & Shalaby, 1973).
Biodegradable Polymers
In the development of biodegradable polymers, this compound is a significant building block. Its application in creating poly(ethylene terephthalate) copolymers has been explored, offering insights into environmentally friendly materials (Cerdà-Cuéllar et al., 2004).
Pharmaceutical and Medical Imaging
This compound is used in synthesizing fluorine-18-labeled bexarotene analogs for PET imaging. This highlights its potential in diagnostic imaging and pharmaceutical research (Wang et al., 2014).
Safety and Hazards
Dimethyl 2-nitroterephthalate is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ . Personal protective equipment/face protection should be worn when handling this chemical .
properties
IUPAC Name |
dimethyl 2-nitrobenzene-1,4-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO6/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)11(14)15/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYWCKGMOYQZAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5022223 | |
Record name | Dimethyl nitroterephthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5022223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5292-45-5 | |
Record name | 1,4-Benzenedicarboxylic acid, 2-nitro-, 1,4-dimethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5292-45-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl nitroterephthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005292455 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 2-nitroterephthalate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5056 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-Benzenedicarboxylic acid, 2-nitro-, 1,4-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethyl nitroterephthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5022223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl 2-nitroterephthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.759 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIMETHYL NITROTEREPHTHALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/59QLU09DZ4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes dimethyl nitroterephthalate a valuable building block in polymer synthesis?
A1: Dimethyl nitroterephthalate serves as a precursor to various substituted terephthalic acids, which are crucial monomers in synthesizing thermotropic polyesters [, , , , , ]. Its structure allows for modifications through nucleophilic substitution reactions, enabling the introduction of diverse functional groups.
Q2: Can you provide an example of how dimethyl nitroterephthalate is modified to create novel monomers?
A2: Certainly! Researchers successfully synthesized aryloxyterephthalic acids by reacting dimethyl nitroterephthalate with various phenols. This reaction replaces the nitro group with the desired aryloxy group, expanding the range of monomers available for polyester production [, ].
Q3: How does the introduction of aromatic substituents through dimethyl nitroterephthalate modification influence the properties of the resulting polymers?
A3: Studies demonstrate that incorporating aromatic substituents via modified terephthalic acids derived from dimethyl nitroterephthalate significantly impacts the polymers' thermotropic behavior [, , , , , ]. For instance, increasing the length of the aromatic side chain generally improves both the solubility and meltability of the resulting polyesters [].
Q4: What specific types of thermotropic behavior have been observed in these modified polyesters?
A4: Researchers observed that polyesters synthesized using modified terephthalic acids derived from dimethyl nitroterephthalate often exhibit semicrystalline behavior and form nematic phases above their melting points [, , , , ]. This behavior is influenced by the specific aromatic substituents introduced and their arrangement within the polymer structure.
Q5: Are there any studies focusing on the degradation of polymers synthesized using dimethyl nitroterephthalate derivatives?
A5: Yes, research has investigated the methanolytic degradation of poly(ethylene terephthalate) (PET) copolymers containing nitroterephthalic units derived from dimethyl nitroterephthalate []. The study revealed that incorporating nitroterephthalic units enhances the degradation rate compared to standard PET, with degradation occurring preferentially at ester groups near the nitro group.
Q6: What is the significance of understanding the degradation behavior of these polymers?
A6: Understanding the degradation pathways of these polymers is crucial for several reasons. It allows for predicting their long-term performance in various applications, provides insights into their potential environmental impact, and informs the development of strategies for their controlled degradation or recycling.
Q7: Is there any structural information available about dimethyl nitroterephthalate itself?
A7: Yes, crystallographic studies on dimethyl nitroterephthalate revealed the spatial arrangement of its molecular components []. The two ester groups and the nitro group are not coplanar with the benzene ring, exhibiting specific dihedral angles, which can influence its reactivity and interactions with other molecules.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.